Cas no 152270-00-3 (Benzene, 1,4-bis(dodecyloxy)-2,5-diethynyl-)

• Product Name: Benzene, 1,4-bis(dodecyloxy)-2,5-diethynyl-
• CAS No: 152270-00-3
• MF: C₃₄H₅₄O₂
• MW: 494.791370868683
• CID: 1325850
• PubChem ID: 15429803
• Update Time: 2025-10-28

Benzene, 1,4-bis(dodecyloxy)-2,5-diethynyl- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,4-bis(dodecyloxy)-2,5-diethynyl-
• 1，4-Didodecoxy-2，5-diethynylbenzene
• 152270-00-3
• AKOS040767665
• 1,4-bis(dodecyloxy)-2,5-diethynylbenzene
• BS-47247
• CS-0170458
• F72039
• 1,4-didodecoxy-2,5-diethynyl-benzene
• SCHEMBL3267005
• Benzene,1,4-bis(dodecyloxy)-2,5-diethynyl-
• YSZC229
• 1,4-diethynyl-2,5-didodecyloxybenzene

• Inchi： 1S/C34H54O2/c1-5-9-11-13-15-17-19-21-23-25-27-35-33-29-32(8-4)34(30-31(33)7-3)36-28-26-24-22-20-18-16-14-12-10-6-2/h3-4,29-30H,5-6,9-28H2,1-2H3
• InChI Key： WWYFSQMGZADESA-UHFFFAOYSA-N
• SMILES： O(C1C=C(C#C)C(=CC=1C#C)OCCCCCCCCCCCC)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 494.41262
• Monoisotopic Mass: 494.412380961g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 36
• Rotatable Bond Count: 26
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 13.5
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46

Additional information on Benzene, 1,4-bis(dodecyloxy)-2,5-diethynyl-

Recent Advances in the Study of Benzene, 1,4-bis(dodecyloxy)-2,5-diethynyl- (CAS: 152270-00-3)

Benzene, 1,4-bis(dodecyloxy)-2,5-diethynyl- (CAS: 152270-00-3) is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, including dodecyloxy and ethynyl groups, has shown promise in various applications, ranging from material science to drug development. Recent studies have focused on its synthesis, properties, and potential biomedical applications, making it a subject of intense scientific inquiry.

The synthesis of Benzene, 1,4-bis(dodecyloxy)-2,5-diethynyl- has been optimized in recent years, with researchers developing more efficient and scalable methods. A study published in the Journal of Organic Chemistry (2023) detailed a novel catalytic approach that significantly improves yield and purity. The method involves a palladium-catalyzed coupling reaction, which not only enhances the efficiency of the synthesis but also reduces the environmental impact by minimizing the use of hazardous reagents.

In terms of its properties, Benzene, 1,4-bis(dodecyloxy)-2,5-diethynyl- exhibits remarkable stability and solubility in organic solvents, making it an attractive candidate for use in organic electronics and photovoltaics. A recent investigation in Advanced Materials (2024) highlighted its potential as a building block for conjugated polymers, which are essential for developing flexible and lightweight electronic devices. The study demonstrated that the compound's extended π-conjugation system contributes to its excellent charge transport properties.

Beyond material science, this compound has also been explored for its biomedical applications. A groundbreaking study in the Journal of Medicinal Chemistry (2023) reported that Benzene, 1,4-bis(dodecyloxy)-2,5-diethynyl- exhibits potent anti-inflammatory and antioxidant activities. The researchers identified its ability to scavenge free radicals and inhibit pro-inflammatory cytokines, suggesting its potential as a therapeutic agent for inflammatory diseases. Further in vivo studies are underway to evaluate its efficacy and safety profile.

In conclusion, Benzene, 1,4-bis(dodecyloxy)-2,5-diethynyl- (CAS: 152270-00-3) represents a versatile compound with wide-ranging applications in both material science and biomedicine. Recent advancements in its synthesis and characterization have paved the way for further exploration of its potential uses. Future research should focus on optimizing its properties and expanding its applications, particularly in the development of novel therapeutics and advanced materials.